Heat shock-related 70 kDa protein 2 (446-455)
Description
Heat shock-related 70 kDa protein 2
Scientific Research Applications
Structural and Functional Analysis
Heat shock-related 70 kDa protein 2 plays a pivotal role in cellular stress responses. Its secondary structure predominantly comprises alpha-helices, with some beta-sheet structures, and it actively binds to unfolded and aberrant polypeptides, which is crucial for maintaining cellular protein homeostasis. The protein's structure and its interaction with various polypeptides are essential for its function in stress conditions (Sadis, Raghavendra, & Hightower, 1990).
Cellular Localization and Dynamics
Heat shock-related 70 kDa protein 2 exhibits specific cellular localization patterns. For instance, the 72-kDa stress-induced protein localizes in the nucleus and becomes more prominent in the nucleolus under stress conditions. This dynamic localization signifies its role in cellular stress responses and protein quality control mechanisms (Welch & Feramisco, 1985).
Interaction with Cellular Machinery
The protein interacts with key cellular machinery such as the heat shock transcription factor and plays a role in the regulatory mechanism controlling the synthesis of heat shock proteins. This interaction is crucial for the cellular response to thermal stress and other stress conditions, although the exact mechanisms are complex and involve multiple factors (Rabindran, Wisniewski, Li, Li, & Wu, 1994).
Role in Protein Transport and Cellular Structure
The 70 kDa family of heat shock proteins, including the specific heat shock-related 70 kDa protein 2, has been implicated in facilitating protein transport to various organelles and might be involved in cross-linking cellular proteins to the actin microfilament network, indicating a broader role in maintaining cellular structure and function (Tsang, 1993).
Implications in Cellular Degradation Mechanisms
Interestingly, heat shock-related 70 kDa protein 2 has been observed to undergo self-degradation, a process not mediated by a general protease. This indicates a unique regulatory mechanism for the protein's turnover, which could be critical for maintaining cellular protein quality and homeostasis (Mitchell, Petersen, & Buzin, 1985).
Properties
sequence |
FLEGNEVGKTY |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Heat shock-related 70 kDa protein 2 (446-455) |
Origin of Product |
United States |
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